3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide

• IUPAC Name: 3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C16H16N4O2S/c1-2-13-9-15(12-6-7-12)19-16(18-13)20-23(21,22)14-5-3-4-11(8-14)10-17/h3-5,8-9,12H,2,6-7H2,1H3,(H,18,19,20)
• InChI Key: BUQSSFFOUHYSDK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=CC(=C2)C#N)C3CC3
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide, also known as CP-690,550, is a synthetic small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a crucial role in the development and function of T cells and natural killer cells. CP-690,550 has been extensively studied for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and psoriasis.

Mechanism of Action

3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide works by inhibiting the activity of JAK3, which is involved in the signaling pathways of cytokine receptors. By blocking JAK3, this compound prevents the activation of downstream signaling pathways, which leads to the inhibition of T cell and natural killer cell function.
Biochemical and Physiological Effects:
This compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in vitro and in vivo. It also decreases the proliferation and activation of T cells and natural killer cells, which are involved in the pathogenesis of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide in lab experiments is its specificity for JAK3, which allows for the selective inhibition of T cell and natural killer cell function. However, one limitation is that this compound may have off-target effects on other JAK family members, which could lead to unwanted side effects.

Future Directions

1. Investigating the use of 3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide in the treatment of other autoimmune diseases, such as multiple sclerosis and lupus.
2. Studying the long-term safety and efficacy of this compound in clinical trials.
3. Developing more selective JAK3 inhibitors with fewer off-target effects.
4. Investigating the use of this compound in combination with other immunomodulatory agents for the treatment of autoimmune diseases.
5. Developing new formulations of this compound for improved pharmacokinetics and patient compliance.

Synthesis Methods

3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide is synthesized through a multi-step process involving the reaction of 4-cyclopropyl-6-ethylpyrimidine-2-amine with 4-chlorobenzenesulfonyl chloride to form 4-cyclopropyl-6-ethylpyrimidin-2-yl benzenesulfonamide. The resulting compound is then reacted with cyanogen bromide to form this compound.

Scientific Research Applications

3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide has been extensively studied for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been investigated for its potential use in the prevention of transplant rejection and graft-versus-host disease.